Cas no 1227628-69-4 (5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine)

5,6-Dibromo-1H-pyrazolo[4,3-b]pyridine is a brominated heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core structure. This scaffold is of significant interest in medicinal and materials chemistry due to its potential as a versatile building block for further functionalization. The presence of two bromine atoms at the 5- and 6-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex derivatives. Its rigid fused-ring system contributes to stability and may influence electronic properties in applications such as pharmaceutical intermediates or optoelectronic materials. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine structure

1227628-69-4 structure

Product Name:5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine

CAS No:1227628-69-4

MF:C₆H₃Br₂N₃

MW:276.9161

CID:4741283

Update Time:2026-02-25

5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5,6-dibromo-1h-pyrazolo[4,3-b]pyridine
- 1h-pyrazolo[4,3-b]pyridine,5,6-dibromo-
- 5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine
- Inchi： 1S/C6H3Br2N3/c7-3-1-4-5(2-9-11-4)10-6(3)8/h1-2H,(H,9,11)
- InChI Key： UTAQHPPCKRKXAG-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C2C([H])=NN([H])C2=C1[H])Br

Computed Properties

Exact Mass: 276.86732g/mol
Monoisotopic Mass: 274.86937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
Molecular Weight: 276.92g/mol
XLogP3: 2.3

5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0269-1G	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	1g	￥ 3,201.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0269-5G	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	5g	￥ 9,603.00	2023-04-06
Enamine	EN300-6499073-0.05g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	0.05g	$197.0	2023-05-31
Enamine	EN300-6499073-0.1g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	0.1g	$293.0	2023-05-31
Enamine	EN300-6499073-0.25g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	0.25g	$418.0	2023-05-31
Enamine	EN300-6499073-0.5g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	0.5g	$656.0	2023-05-31
Enamine	EN300-6499073-1.0g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	1g	$842.0	2023-05-31
Enamine	EN300-6499073-2.5g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	2.5g	$1650.0	2023-05-31
Enamine	EN300-6499073-5.0g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	5g	$2443.0	2023-05-31
Enamine	EN300-6499073-10.0g	5,6-dibromo-1H-pyrazolo[4,3-b]pyridine	1227628-69-4	95%	10g	$3622.0	2023-05-31